Cas no 1036725-92-4 (4-o-tolylbutanoic acid)

4-o-tolylbutanoic acid structure
4-o-tolylbutanoic acid structure
Product Name:4-o-tolylbutanoic acid
CAS No:1036725-92-4
MF:C16H17N3O
MW:267.325683355331
CID:830916
Update Time:2026-04-29

4-o-tolylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-o-tolylbutanoic acid
    • 7-(1-Pyrrolidinylmethyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one
    • 7-[(Pyrrolidin-1-yl)methyl]pyrrolo[1,2-a]quinoxalin-4(5H)-one
    • Inchi: InChI=1S/C16H17N3O/c20-16-15-4-3-9-19(15)14-6-5-12(10-13(14)17-16)11-18-7-1-2-8-18/h3-6,9-10H,1-2,7-8,11H2,(H,17,20)
    • InChI Key: ZLYVTQGSZRQZLA-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)CC2=CC3=C(C=C2)N4C=CC=C4C(=O)N3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2

4-o-tolylbutanoic acid Related Literature

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